Cas no 894050-46-5 (1-(4-methylpiperidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-methylpiperidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 894050-46-5
• MF: C₁₇H₁₉N₅OS₂
• MW: 373.495660066605
• CID: 6435935
• PubChem ID: 7217649
• Update Time: 2025-10-28

1-(4-methylpiperidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpiperidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• Ethanone, 1-(4-methyl-1-piperidinyl)-2-[[6-(2-thienyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• AKOS005007953
• 3-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]thio}-6-(2-thienyl)[1,2,4]triazolo[4,3-b]pyridazine
• 1-(4-methylpiperidin-1-yl)-2-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)ethanone
• 894050-46-5
• 1-(4-methylpiperidin-1-yl)-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone
• F2507-0164
• 1-(4-methylpiperidin-1-yl)-2-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}ethan-1-one

• Inchi： 1S/C17H19N5OS2/c1-12-6-8-21(9-7-12)16(23)11-25-17-19-18-15-5-4-13(20-22(15)17)14-3-2-10-24-14/h2-5,10,12H,6-9,11H2,1H3
• InChI Key： PHQXFQGIMMVNOD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C=CC(C3=CC=CS3)=NN12)CC(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 373.10310259g/mol
• Monoisotopic Mass: 373.10310259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: -0.94±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 1-(4-methylpiperidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

Introduction to 1-(4-methylpiperidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 894050-46-5)

1-(4-methylpiperidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 894050-46-5, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of functional groups such as the piperidine ring, thiophene moiety, and triazolobipyridazine scaffold suggests a rich chemical diversity that could be leveraged for therapeutic applications.

The molecular structure of this compound is characterized by a central ethanone backbone that is substituted with a 4-methylpiperidinyl group at the first carbon and a sulfanyl-substituted triazolobipyridazine moiety at the second carbon. The thiophenyl group attached to the triazolobipyridazine ring introduces additional complexity and potential for interactions with biological targets. This structural motif is not only intriguing from a chemical perspective but also holds significant promise for its biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Heterocyclic structures are known for their ability to mimic natural products and biological molecules, making them ideal candidates for drug design. The compound in question exemplifies this trend by incorporating multiple heterocyclic rings that can interact with biological systems in diverse ways.

The piperidine ring is a common pharmacophore in many pharmaceutical compounds due to its ability to enhance solubility and bioavailability while also providing a framework for binding to biological targets. In this compound, the 4-methylpiperidinyl group not only contributes to the overall solubility but also may play a role in modulating the compound's interaction with biological receptors. This is particularly relevant in the context of developing drugs that target neurological disorders, where piperidine derivatives have shown promise.

The thiophene ring is another important structural element that adds to the compound's complexity and potential biological activity. Thiophenes are known for their role in various pharmaceuticals due to their ability to interact with enzymes and receptors. The presence of the thiophenyl group in this compound suggests that it may have interactions with biological targets that are mediated through this moiety. This could be particularly relevant for developing drugs that target inflammatory pathways or other metabolic processes where thiophene derivatives have been shown to be effective.

The most distinctive feature of this compound is the triazolobipyridazine scaffold. This particular heterocyclic system has not been extensively studied but shows promise due to its unique combination of rings that can provide multiple interaction points with biological targets. The sulfanyl group attached to the triazolobipyridazine ring further enhances the compound's potential for biological activity by introducing a polar moiety that can interact with charged or polar residues on biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further development. In the case of 1-(4-methylpiperidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one, computational studies have suggested that it may interact with various enzymes and receptors involved in metabolic pathways, inflammation, and other disease-related processes.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the challenge it presents to synthetic chemists. The multi-step synthesis involves careful manipulation of several functional groups while maintaining regioselectivity and stereochemical integrity. The successful synthesis of this compound not only demonstrates the synthetic capabilities of modern organic chemistry but also opens up new avenues for exploring its potential applications.

In conclusion, 1-(4-methylpiperidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4-triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 894050-46-5) is a structurally complex and intriguing compound with significant potential for further exploration in pharmaceutical research. Its unique molecular architecture combining piperidine, thiophene, and triazolobipyridazine moieties suggests diverse biological activities that could make it a valuable candidate for drug discovery efforts aimed at treating various diseases.